2-{[5-(4-chlorophenyl)-2-(4-methylphenyl)-1H-imidazol-4-yl]sulfanyl}-N-(3-methoxypropyl)acetamide
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
This compound is a thioacetamide derivative featuring a substituted imidazole core with 4-chlorophenyl and 4-methylphenyl groups at positions 5 and 2, respectively. The sulfanyl group at position 4 is linked to an acetamide moiety with a 3-methoxypropyl substituent.
Properties
IUPAC Name |
2-[[5-(4-chlorophenyl)-2-(4-methylphenyl)-1H-imidazol-4-yl]sulfanyl]-N-(3-methoxypropyl)acetamide | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H24ClN3O2S/c1-15-4-6-17(7-5-15)21-25-20(16-8-10-18(23)11-9-16)22(26-21)29-14-19(27)24-12-3-13-28-2/h4-11H,3,12-14H2,1-2H3,(H,24,27)(H,25,26) | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JARKTSSAKIAYDH-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=NC(=C(N2)C3=CC=C(C=C3)Cl)SCC(=O)NCCCOC | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H24ClN3O2S | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
430.0 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
The compound 2-{[5-(4-chlorophenyl)-2-(4-methylphenyl)-1H-imidazol-4-yl]sulfanyl}-N-(3-methoxypropyl)acetamide is a novel imidazole derivative that has garnered attention for its potential biological activities. This article explores its pharmacological properties, including antibacterial, antifungal, and enzyme inhibition activities, supported by case studies and research findings.
Chemical Structure and Properties
The molecular formula of the compound is , and it features an imidazole ring, a sulfanyl group, and an acetamide moiety. The presence of the 4-chlorophenyl and 4-methylphenyl substituents enhances its lipophilicity, potentially influencing its biological activity.
Antibacterial Activity
Research indicates that imidazole derivatives exhibit significant antibacterial properties. For instance, studies have shown that compounds with similar structures demonstrate moderate to strong activity against various bacterial strains, including Salmonella typhi and Bacillus subtilis . The mechanism of action often involves the inhibition of bacterial cell wall synthesis or interference with metabolic pathways.
Antifungal Activity
Imidazole derivatives are also known for their antifungal properties. For example, related compounds have shown effectiveness against Aspergillus fumigatus, a common fungal pathogen . This activity is typically attributed to the ability of imidazole rings to disrupt fungal cell membrane integrity.
Enzyme Inhibition
The compound's potential as an enzyme inhibitor is noteworthy. It has been evaluated for its effects on acetylcholinesterase (AChE) and urease. Inhibition of AChE can be particularly beneficial in treating conditions like Alzheimer's disease. The synthesized derivatives showed strong AChE inhibitory activity with IC50 values significantly lower than standard inhibitors .
| Compound | IC50 (µM) | Target Enzyme |
|---|---|---|
| 7l | 2.14 | AChE |
| 7m | 0.63 | AChE |
| 7n | 2.17 | AChE |
| Thiourea | 21.25 | AChE |
Case Studies
- Antibacterial Screening : A series of synthesized imidazole derivatives were tested against multiple bacterial strains. The results indicated that compounds similar to 2-{[5-(4-chlorophenyl)-2-(4-methylphenyl)-1H-imidazol-4-yl]sulfanyl}-N-(3-methoxypropyl)acetamide exhibited varying degrees of antibacterial activity, with some achieving MIC values below 10 µg/mL against resistant strains .
- Enzyme Inhibition Studies : In a study focused on urease inhibitors, several derivatives were evaluated for their efficacy. The compound demonstrated promising results, indicating potential therapeutic applications in treating infections caused by urease-producing bacteria .
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
The compound belongs to a class of imidazole-based thioacetamides, which are often explored for their pharmacological properties. Below is a detailed comparison with analogous molecules, focusing on structural variations, physicochemical properties, and inferred biological activities.
Table 1: Structural and Functional Comparison
Key Observations :
Substituent Effects on Activity: The 4-chlorophenyl group in the target compound is a common feature in antifungal and kinase-inhibiting analogs (e.g., Compound 266 and PubChem analogs) . Chlorine’s electron-withdrawing nature may enhance binding affinity to hydrophobic enzyme pockets. Replacement of the 3-methoxypropyl acetamide with a pyridinyl-thienopyrimidine system (Compound 266) increases molecular weight and complexity, correlating with improved CK1δ inhibition .
Physicochemical Properties :
- The target compound’s methoxypropyl chain likely enhances solubility compared to simpler alkyl chains (e.g., methylthio in Compound 266). However, this may reduce membrane permeability, a trade-off observed in similar analogs .
Synthetic and Structural Insights :
- Crystallographic studies using SHELX-family software (e.g., SHELXL for refinement) are critical for resolving the stereochemistry of such imidazole derivatives, as seen in related compounds .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
